Cas no 1196157-81-9 (Methyl (~12~C)formate)

• Product Name: Methyl (~12~C)formate
• CAS No: 1196157-81-9
• MF: C₂H₄O₂
• MW: 60.0412607192993
• CID: 2952767
• PubChem ID: 16217414
• Update Time: 2025-04-21

Methyl (~12~C)formate Chemical and Physical Properties

Names and Identifiers

• 甲酸甲酯-12C
• Methyl (~12~C)formate
• CID 16217414
• Methyl formate-12C, 99.9 atom % 12C, 13C depleted
• DTXSID80584378
• 1196157-81-9
• DTXCID80535143

• Inchi： 1S/C2H4O2/c1-4-2-3/h2H,1H3/i2+0
• InChI Key： TZIHFWKZFHZASV-ULIRUUBJSA-N
• SMILES： O([12CH]=O)C

Computed Properties

• Exact Mass: 60.021129366Da
• Monoisotopic Mass: 60.021129366Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 18
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 26.3